5-benzyl-1-(2-furylmethyl)-1,3,5-triazinane-2-thione

• IUPAC Name: 5-benzyl-1-(furan-2-ylmethyl)-1,3,5-triazinane-2-thione
• InChI: InChI=1S/C15H17N3OS/c20-15-16-11-17(9-13-5-2-1-3-6-13)12-18(15)10-14-7-4-8-19-14/h1-8H,9-12H2,(H,16,20)
• InChI Key: JUDCYFJMJMQUAV-UHFFFAOYSA-N
• Canonical SMILES: C1NC(=S)N(CN1CC2=CC=CC=C2)CC3=CC=CO3
• Molecular Formula: C15H17N3OS
• Molecular Weight: 287.4 g/mol

Description

5-benzyl-1-(2-furylmethyl)-1,3,5-triazinane-2-thione, also known as BFTT, is a heterocyclic compound that has gained attention in scientific research due to its potential biological and pharmacological applications. In

Mechanism of Action

The mechanism of action of 5-benzyl-1-(2-furylmethyl)-1,3,5-triazinane-2-thione is not yet fully understood, but it is thought to inhibit various enzymes and proteins in cancer cells, leading to cell death. 5-benzyl-1-(2-furylmethyl)-1,3,5-triazinane-2-thione has also been shown to disrupt the cell membrane of bacteria and fungi, leading to their death. The antioxidant and anti-inflammatory properties of 5-benzyl-1-(2-furylmethyl)-1,3,5-triazinane-2-thione may be due to its ability to scavenge free radicals and reduce oxidative stress.
Biochemical and Physiological Effects:
5-benzyl-1-(2-furylmethyl)-1,3,5-triazinane-2-thione has been shown to have a low toxicity profile in vitro, making it a promising candidate for further research. It has been found to induce apoptosis in cancer cells, leading to their death. 5-benzyl-1-(2-furylmethyl)-1,3,5-triazinane-2-thione has also been shown to inhibit the growth of bacteria and fungi, making it a potential new class of antibiotics. Additionally, 5-benzyl-1-(2-furylmethyl)-1,3,5-triazinane-2-thione has been found to reduce oxidative stress and inflammation in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 5-benzyl-1-(2-furylmethyl)-1,3,5-triazinane-2-thione in lab experiments is its low toxicity profile, making it a safe compound to work with. However, one limitation is the difficulty in synthesizing 5-benzyl-1-(2-furylmethyl)-1,3,5-triazinane-2-thione, which can be a time-consuming and expensive process. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of 5-benzyl-1-(2-furylmethyl)-1,3,5-triazinane-2-thione.

Future Directions

There are many potential future directions for 5-benzyl-1-(2-furylmethyl)-1,3,5-triazinane-2-thione research. One direction is to investigate its potential use as an anticancer agent in vivo, as well as its potential side effects and toxicity profile. Another direction is to explore its potential use as a new class of antibiotics, as well as its efficacy against different types of bacteria and fungi. Additionally, further research is needed to fully understand the mechanism of action and potential applications of 5-benzyl-1-(2-furylmethyl)-1,3,5-triazinane-2-thione in other areas, such as neuroprotection and wound healing.
In conclusion, 5-benzyl-1-(2-furylmethyl)-1,3,5-triazinane-2-thione is a promising compound that has shown potential in various scientific research studies. Its low toxicity profile, along with its potential anticancer, antibacterial, antifungal, antioxidant, and anti-inflammatory properties, make it a compound worth further investigation. Through continued research, 5-benzyl-1-(2-furylmethyl)-1,3,5-triazinane-2-thione may one day be used as a new class of drugs for various diseases and conditions.

Synthesis Methods

5-benzyl-1-(2-furylmethyl)-1,3,5-triazinane-2-thione can be synthesized through a multistep process that involves the reaction of benzylamine, furfural, and thiourea. The reaction mixture is heated at a specific temperature and pressure, resulting in the formation of 5-benzyl-1-(2-furylmethyl)-1,3,5-triazinane-2-thione. The purity of 5-benzyl-1-(2-furylmethyl)-1,3,5-triazinane-2-thione can be increased through recrystallization and column chromatography.

Scientific Research Applications

5-benzyl-1-(2-furylmethyl)-1,3,5-triazinane-2-thione has shown promising results in various scientific research studies. It has been investigated for its potential use as an anticancer agent, as it has been found to inhibit the growth of cancer cells in vitro. 5-benzyl-1-(2-furylmethyl)-1,3,5-triazinane-2-thione has also been studied for its antibacterial and antifungal properties, showing potential as a new class of antibiotics. Additionally, 5-benzyl-1-(2-furylmethyl)-1,3,5-triazinane-2-thione has been investigated for its potential use as an antioxidant and anti-inflammatory agent.